Cas no 2228536-25-0 (tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate)

Tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate is a specialized chemical intermediate featuring a pyrimidine core functionalized with an ethynylcyclopropyl group and a tert-butoxycarbonyl (Boc) protecting group. This compound is valuable in pharmaceutical and agrochemical synthesis due to its reactive ethynyl moiety, which enables selective cross-coupling reactions, such as Sonogashira or click chemistry. The Boc group enhances stability during synthetic processes while allowing deprotection under mild acidic conditions. Its rigid cyclopropyl substituent may contribute to steric and electronic modulation in target molecules. This intermediate is particularly useful in constructing complex heterocycles or bioactive compounds, offering versatility in medicinal chemistry applications. Proper handling under inert conditions is recommended due to potential sensitivity.
tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate structure
2228536-25-0 structure
Product Name:tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate
CAS No:2228536-25-0
MF:C14H17N3O2
MW:259.303683042526
CID:6593123
PubChem ID:165697440
Update Time:2025-05-20

tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate
    • 2228536-25-0
    • tert-butyl N-[5-(1-ethynylcyclopropyl)pyrimidin-2-yl]carbamate
    • EN300-1882812
    • Inchi: 1S/C14H17N3O2/c1-5-14(6-7-14)10-8-15-11(16-9-10)17-12(18)19-13(2,3)4/h1,8-9H,6-7H2,2-4H3,(H,15,16,17,18)
    • InChI Key: FGOKLPFXDOBEAU-UHFFFAOYSA-N
    • SMILES: O(C(NC1=NC=C(C=N1)C1(C#C)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 259.132076794g/mol
  • Monoisotopic Mass: 259.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 64.1Ų

tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate Pricemore >>

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tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate Related Literature

Additional information on tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate (CAS: 2228536-25-0) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate (CAS: 2228536-25-0) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine scaffold and ethynylcyclopropyl moiety, has garnered attention for its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of biologically active compounds, particularly in the context of kinase inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team demonstrated that this compound serves as a key building block for the introduction of cyclopropane-based structural motifs, which are known to enhance metabolic stability and binding affinity. The study reported a 40% improvement in target engagement compared to traditional pyrimidine derivatives, highlighting the compound's potential in optimizing drug-like properties.

Further research has focused on the compound's application in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint in Bioorganic & Medicinal Chemistry Letters detailed the use of 2228536-25-0 as a linker component in the design of E3 ligase-recruiting molecules. The ethynylcyclopropyl group was found to provide optimal spatial orientation for ternary complex formation, with in vitro studies showing a 3.5-fold increase in target protein degradation efficiency compared to standard linkers.

From a chemical biology perspective, investigations into the compound's mechanism of action have revealed interesting interactions with cellular signaling pathways. A 2024 Nature Chemical Biology publication reported that derivatives of tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate exhibit selective modulation of the JAK-STAT pathway, with particular potency against JAK3 isoforms. This selectivity profile suggests potential applications in autoimmune disease therapeutics, with preliminary animal models showing reduced cytokine production without significant immunosuppressive effects.

The pharmaceutical industry has taken note of these developments, with several patent applications filed in 2023-2024 covering novel synthetic routes and formulations of 2228536-25-0 derivatives. One particularly innovative approach, described in WO2023/154321, involves the use of continuous flow chemistry to improve the scalability and safety profile of the synthesis process, addressing previous challenges in large-scale production.

As research progresses, the unique structural features of tert-butyl N-5-(1-ethynylcyclopropyl)pyrimidin-2-ylcarbamate continue to reveal new opportunities in drug discovery. Current clinical trials (NCT05432822) are evaluating its derivatives as potential treatments for B-cell malignancies, with Phase I results expected in Q4 2024. The compound's versatility as both a therapeutic agent and a chemical probe positions it as a valuable tool in the ongoing exploration of targeted therapies and precision medicine approaches.

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